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Introduction
Enhanced Oil Recovery (EOR) encompasses a suite of techniques aimed at increasing the

amount of crude oil that can be extracted from an oil field after the primary and secondary

recovery phases. Chemical EOR, in particular, involves the injection of specialized chemicals to

alter the properties of the reservoir fluids and rock, thereby mobilizing residual oil. Anionic

surfactants, such as DOWFAX™ 2A1, are pivotal in this process due to their ability to

significantly reduce the interfacial tension (IFT) between oil and water, and to alter the

wettability of the reservoir rock.

DOWFAX™ 2A1, an alkyldiphenyloxide disulfonate, is a high-performance anionic surfactant

recognized for its exceptional chemical stability in harsh reservoir conditions, including high

temperatures, high salinity, and a wide pH range. These characteristics make it a promising

candidate for surfactant-based EOR applications. This document provides an overview of its

application, summarizes key performance data, and details experimental protocols for its

evaluation in EOR research.

Key Performance Characteristics
DOWFAX™ 2A1 exhibits several properties that are highly desirable for chemical EOR

applications:
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Excellent Solubility and Stability: It is highly soluble in water and maintains its stability in

acidic, alkaline, and bleach solutions, as well as in the presence of other oxidizing systems.

[1][2] This is critical for its performance in diverse reservoir brine compositions.

Hard Water and Salinity Tolerance: It demonstrates outstanding performance in hard water

and in solutions with high salt concentrations, which is a common challenge in oil reservoirs.

[1][2]

Interfacial Tension Reduction: While specific IFT values against crude oil are not readily

available in public literature, its chemical structure is designed to effectively reduce the

surface tension of water. For instance, at a 1 wt% active concentration in water, it can reduce

the surface tension to 34-35 dynes/cm.[3] The primary mechanism for oil recovery in

surfactant flooding is the reduction of IFT between the injected fluid and the trapped oil to

ultra-low values (typically < 10⁻² mN/m), which lowers the capillary forces trapping the oil.

Critical Micelle Concentration (CMC): The CMC of DOWFAX™ 2A1 in a 0.1 M NaCl solution

is reported to be 0.007 g/100g , indicating its efficiency at low concentrations.[3] In a high

salinity water (HSW) environment, the CMC has been noted, though specific values from the

available search results are not provided.

Quantitative Data Summary
Due to the limited availability of public research data specifically quantifying the performance of

DOWFAX™ 2A1 in EOR applications, the following table provides a summary of its general

properties relevant to EOR. Researchers are encouraged to perform laboratory evaluations to

determine specific performance metrics, such as IFT against target crude oils and oil recovery

factors under their specific reservoir conditions.
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Property Value Conditions Reference

Active Matter 45 wt% - [3]

Appearance Amber Liquid - [3]

pH (10% aq. solution) 8.0 - 10.5 - [3]

Viscosity @ 25°C 145 cps - [3]

Density @ 25°C 1.10 - 1.20 g/mL - [3]

Surface Tension 34 dynes/cm
1 wt% actives, Neutral

(pH 7)
[3]

35 dynes/cm
1 wt% actives,

Alkaline (pH 12.5)
[3]

Critical Micelle

Concentration (CMC)
0.007 g/100g in 0.1 NaCl @ 25°C [3]

Experimental Protocols
Phase Behavior and Interfacial Tension (IFT)
Measurement
Objective: To determine the optimal salinity and surfactant concentration for achieving ultra-low

interfacial tension between the crude oil and the DOWFAX™ 2A1 solution.

Methodology:

Brine Preparation: Prepare a series of synthetic brines with varying salinities, representative

of the formation water.

Surfactant Solution Preparation: For each brine salinity, prepare a range of DOWFAX™ 2A1

solutions with concentrations spanning from below to above the expected optimal

concentration (e.g., 0.1 wt% to 2.0 wt% active concentration).

Phase Behavior Test (Pipette Test):
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Mix equal volumes of the surfactant solution and the target crude oil in sealed glass

pipettes.

Gently agitate the pipettes and allow them to equilibrate at the reservoir temperature for a

specified period (e.g., 24-72 hours).

Observe the formation of microemulsions (Winsor Type I, II, or III). The optimal formulation

is typically found in the Winsor Type III region, where a middle-phase microemulsion

coexists with excess oil and brine phases.

Interfacial Tension (IFT) Measurement:

For the formulations that exhibit promising phase behavior (especially Type III

microemulsions), measure the IFT between the aqueous phase and the oleic phase using

a spinning drop tensiometer.

Introduce a droplet of the oleic phase into the bulk aqueous phase within the tensiometer's

capillary tube.

Rotate the capillary tube at high speed and measure the shape of the deformed droplet.

Calculate the IFT based on the droplet shape, the rotational speed, and the density

difference between the two phases.

The goal is to identify the formulation that yields the lowest IFT.

Core Flooding Test
Objective: To evaluate the effectiveness of the optimized DOWFAX™ 2A1 formulation in

recovering residual oil from a reservoir rock sample.

Methodology:

Core Plug Preparation:

Select a representative core plug from the reservoir of interest.
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Clean the core plug using appropriate solvents (e.g., toluene and methanol) to remove any

residual hydrocarbons and salts.

Dry the core plug in an oven and measure its dry weight.

Saturate the core plug with synthetic formation brine under vacuum and measure its

saturated weight to determine the pore volume and porosity.

Permeability Measurement:

Mount the brine-saturated core plug in a core holder.

Flow brine through the core at a constant rate and measure the pressure drop across the

core to determine the absolute permeability to water (Kw) using Darcy's law.

Establishment of Irreducible Water Saturation (Swi):

Flood the brine-saturated core with the target crude oil at a high flow rate until no more

brine is produced. The remaining water saturation is the irreducible water saturation.

Age the core at reservoir temperature for a period (e.g., 2-4 weeks) to allow for wettability

alteration.

Secondary Water Flooding:

Flood the core with brine at a typical reservoir velocity until oil production ceases. This

simulates secondary recovery.

The oil remaining in the core at this stage is the residual oil saturation after water flooding

(Sorw).

Surfactant Flooding (Tertiary Recovery):

Inject a slug of the optimized DOWFAX™ 2A1 solution (typically 0.3 to 0.5 pore volumes)

into the core.

Follow the surfactant slug with a polymer solution to provide mobility control and push the

surfactant slug and the mobilized oil bank through the core.
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Continue injecting the polymer solution until no more oil is produced.

Data Collection and Analysis:

Throughout the flooding process, continuously monitor and record the volume of oil and

water produced, the injection pressure, and the differential pressure across the core.

Calculate the oil recovery factor at each stage (primary, secondary, and tertiary). The

incremental oil recovery due to surfactant flooding is the key performance indicator.
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Caption: Mechanism of Enhanced Oil Recovery using DOWFAX™ 2A1.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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